N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-methyl-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C27H26N2O3/c1-4-32-24-12-10-23(11-13-24)29(27(31)20-8-5-18(2)6-9-20)17-22-16-21-15-19(3)7-14-25(21)28-26(22)30/h5-16H,4,17H2,1-3H3,(H,28,30)
• InChI Key: HGNCYKVOEQJEEK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=C(C=CC(=C3)C)NC2=O)C(=O)C4=CC=C(C=C4)C
• Molecular Formula: C27H26N2O3
• Molecular Weight: 426.5 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential in various research areas, including cancer treatment and neurodegenerative disease research.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide has shown potential in various scientific research areas. One of the main research areas is cancer treatment. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
Another area of research is neurodegenerative diseases, such as Alzheimer's disease. N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide has been shown to have neuroprotective effects and can reduce the accumulation of amyloid-beta in the brain, which is a hallmark of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the growth of cancer cells by blocking the cell cycle at the G1 phase.
In neurodegenerative diseases, N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide has been shown to reduce the accumulation of amyloid-beta in the brain by inhibiting the activity of beta-secretase, which is an enzyme that plays a key role in the formation of amyloid-beta.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide has been shown to have various biochemical and physiological effects. In cancer cells, it can induce apoptosis and inhibit cell growth. In neurodegenerative diseases, it can reduce the accumulation of amyloid-beta in the brain and have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide is its potential in cancer treatment and neurodegenerative disease research. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in research.

Future Directions

There are several future directions for N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide research. One direction is to further investigate its mechanism of action in cancer cells and neurodegenerative diseases. Another direction is to optimize its use in research by identifying its optimal dosage and administration route. Additionally, it may be possible to modify the compound to enhance its efficacy and reduce its limitations.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide involves several steps. The first step involves the synthesis of 2-hydroxy-6-methylquinoline-3-carbaldehyde, which is then reacted with 4-methylbenzoyl chloride to form 4-methyl-N-(2-oxo-2-(2-hydroxy-6-methylquinolin-3-yl)ethyl)benzamide. This compound is then reacted with ethyl 4-aminobenzoate to yield N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methylbenzamide.